N-(3-acetamidophenyl)-1-benzyl-6-oxopyridine-3-carboxamide

• IUPAC Name: N-(3-acetamidophenyl)-1-benzyl-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19N3O3/c1-15(25)22-18-8-5-9-19(12-18)23-21(27)17-10-11-20(26)24(14-17)13-16-6-3-2-4-7-16/h2-12,14H,13H2,1H3,(H,22,25)(H,23,27)
• InChI Key: PURLRTGPDIZLTN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)C2=CN(C(=O)C=C2)CC3=CC=CC=C3
• Molecular Formula: C21H19N3O3
• Molecular Weight: 361.4 g/mol

Description

N-(3-acetamidophenyl)-1-benzyl-6-oxopyridine-3-carboxamide, also known as ABPC, is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. ABPC belongs to the class of pyridine carboxamide compounds and has been found to possess various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(3-acetamidophenyl)-1-benzyl-6-oxopyridine-3-carboxamide is not fully understood. However, it has been proposed that N-(3-acetamidophenyl)-1-benzyl-6-oxopyridine-3-carboxamide may exert its effects by modulating various signaling pathways involved in cell growth, inflammation, and oxidative stress. N-(3-acetamidophenyl)-1-benzyl-6-oxopyridine-3-carboxamide has been found to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and cancer. It has also been shown to activate the Nrf2 pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
N-(3-acetamidophenyl)-1-benzyl-6-oxopyridine-3-carboxamide has been found to possess various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines and chemokines in animal models of inflammation. N-(3-acetamidophenyl)-1-benzyl-6-oxopyridine-3-carboxamide has also been found to reduce the levels of reactive oxygen species and increase the levels of antioxidant enzymes in animal models of oxidative stress. In addition, N-(3-acetamidophenyl)-1-benzyl-6-oxopyridine-3-carboxamide has been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

N-(3-acetamidophenyl)-1-benzyl-6-oxopyridine-3-carboxamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high yield and purity. N-(3-acetamidophenyl)-1-benzyl-6-oxopyridine-3-carboxamide has also been found to exhibit low toxicity in animal models. However, N-(3-acetamidophenyl)-1-benzyl-6-oxopyridine-3-carboxamide has some limitations for lab experiments. It has low solubility in water, which may limit its use in some experiments. In addition, the mechanism of action of N-(3-acetamidophenyl)-1-benzyl-6-oxopyridine-3-carboxamide is not fully understood, which may limit its use in some studies.

Future Directions

There are several future directions for the research on N-(3-acetamidophenyl)-1-benzyl-6-oxopyridine-3-carboxamide. Further studies are needed to elucidate the mechanism of action of N-(3-acetamidophenyl)-1-benzyl-6-oxopyridine-3-carboxamide and its potential therapeutic applications in various diseases. In addition, the development of more efficient synthesis methods for N-(3-acetamidophenyl)-1-benzyl-6-oxopyridine-3-carboxamide and its derivatives may facilitate its use in lab experiments and clinical trials. The use of N-(3-acetamidophenyl)-1-benzyl-6-oxopyridine-3-carboxamide in combination with other drugs or therapies may also be explored to enhance its therapeutic efficacy. Finally, the development of N-(3-acetamidophenyl)-1-benzyl-6-oxopyridine-3-carboxamide-based drug delivery systems may improve its bioavailability and therapeutic efficacy.

Synthesis Methods

The synthesis of N-(3-acetamidophenyl)-1-benzyl-6-oxopyridine-3-carboxamide involves the reaction of 3-acetamidophenylboronic acid with 1-benzyl-6-chloronicotinoyl chloride in the presence of a palladium catalyst. The resulting product is then treated with sodium hydroxide to obtain N-(3-acetamidophenyl)-1-benzyl-6-oxopyridine-3-carboxamide in high yield and purity.

Scientific Research Applications

N-(3-acetamidophenyl)-1-benzyl-6-oxopyridine-3-carboxamide has been extensively studied for its potential therapeutic applications in various diseases. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. N-(3-acetamidophenyl)-1-benzyl-6-oxopyridine-3-carboxamide has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. It has also been found to reduce inflammation and oxidative stress in animal models of inflammatory diseases.